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Compound of Interest

Compound Name: Dimethylcadmium

Cat. No.: B1197958 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling of dimethylcadmium, with a primary focus on

preventing its spontaneous ignition in air. Adherence to these protocols is critical due to the

pyrophoric and highly toxic nature of this compound.

Frequently Asked Questions (FAQs)
Q1: What is dimethylcadmium and why does it ignite spontaneously in air?

A1: Dimethylcadmium (Cd(CH₃)₂) is a colorless, volatile, and highly toxic organocadmium

compound.[1] It is pyrophoric, meaning it ignites spontaneously upon contact with air.[1][2][3][4]

[5] This is due to its rapid oxidation when exposed to oxygen. It is also highly reactive with

water, producing flammable methane gas and toxic cadmium oxide vapors.[1][6]

Q2: What are the primary hazards associated with dimethylcadmium?

A2: The primary hazards include:

Pyrophoricity: Spontaneously ignites in air.[1][2][3][4][5]

High Flammability: It is a highly flammable liquid with a low flash point.[1][2][3]

Water Reactivity: Reacts violently with water to release flammable gases that can ignite

spontaneously.[2][4][6][7]
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Extreme Toxicity: Acutely toxic if inhaled or ingested, and can cause severe skin burns and

eye damage.[1][2]

Long-Term Health Risks: It is a potential carcinogen and can have reproductive toxicity.[1][4]

[6]

Q3: What immediate steps should be taken in case of a small spill?

A3: For a small spill that can be safely managed:

Immediately notify all personnel in the vicinity.[6]

If not already working in one, evacuate the immediate area and ensure proper ventilation

without introducing moisture.[1]

Eliminate all ignition sources.[2][3][8]

Wearing appropriate Personal Protective Equipment (PPE), cover the spill with a dry, inert

absorbent material such as dry sand, vermiculite, or lime.[1]

Under an inert gas purge if possible, transfer the absorbed material into a designated, fire-

resistant container for hazardous waste disposal.[1][3]

Decontaminate the area by wiping with an alcohol-soaked absorbent pad followed by

treatment with dilute acetic acid.[1]

For large spills, evacuate the area immediately and contact your institution's emergency

response team.[6]

Q4: What type of fire extinguisher should be used for a dimethylcadmium fire?

A4: NEVER use water, foam, or halogenated suppressants.[2][3] Use only a Class D fire

extinguisher, or dry chemical powder such as lime or sand, to smother the fire.[2][3][6]

Q5: How must dimethylcadmium be stored to prevent spontaneous ignition?

A5: Dimethylcadmium must be stored in a tightly sealed container, under an inert atmosphere

of nitrogen or argon.[1][2] The storage area should be a cool, dry, well-ventilated, and
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flameproof area, away from heat, ignition sources, and incompatible materials such as water,

oxidizers, and acids.[2][3][6] Secondary containment is required.[1][6]
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Issue Possible Cause Troubleshooting Steps

Fuming or smoke observed

from a container or apparatus.

Breach in the inert

atmosphere, allowing air to

contact the dimethylcadmium.

1. If it is safe to do so,

immediately re-establish a

positive pressure of inert gas

(argon or nitrogen) into the

container or apparatus. 2. If a

fire has not started, carefully

inspect for leaks in your

system (e.g., septa, joints,

tubing). 3. If a fire starts, be

prepared to use a Class D fire

extinguisher or dry sand/lime

to extinguish it.[2][3][6] 4. Do

not proceed with the

experiment until the source of

the leak is identified and

rectified.

Discoloration or formation of

solid precipitates in the

dimethylcadmium solution.

Contamination with air or

moisture, leading to the

formation of oxides or

peroxides.

1. Do not use the

compromised reagent.

Formation of peroxides can

create an explosion hazard.[1]

[6] 2. The compromised

reagent must be quenched

and disposed of following your

institution's hazardous waste

procedures for pyrophoric

materials. 3. Review your

handling and storage

procedures to identify and

eliminate potential sources of

air and moisture

contamination.
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Difficulty in cannulating or

transferring the liquid.

Clogged needle or cannula

due to the formation of solid

byproducts from minor

air/moisture contamination.

1. Ensure a continuous

positive pressure of inert gas is

maintained during the transfer.

2. If a clog occurs, carefully

and slowly withdraw the

cannula and place it in a

beaker of dry mineral oil to

prevent ignition of any

dimethylcadmium on the tip. 3.

Attempt to clear the clog by

flushing with a dry, inert

solvent (e.g., hexane, toluene)

under an inert atmosphere. 4.

If the clog cannot be cleared,

use a new, dry cannula.

Quantitative Data Summary
Property Value Source

Molecular Formula C₂H₆Cd [1][2][9]

Molecular Weight 142.48 g/mol [1][9]

Appearance Colorless liquid [1]

Odor Foul, metallic [1][4][5][9]

Density 1.985 g/mL [1]

Melting Point -4.5 °C [1][9]

Boiling Point 106 °C [1]

Flash Point -18 °C [1][6]

Auto-ignition Temperature < 100 °C [2]

Vapor Pressure 33 mm Hg at 25 °C [1][6]

OSHA Permissible Exposure

Limit (PEL) for Cadmium
0.005 mg/m³ [1]
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Experimental Protocols
Protocol 1: Safe Transfer of Dimethylcadmium Using a
Syringe or Cannula
Objective: To safely transfer a known quantity of dimethylcadmium from a storage container

to a reaction vessel under an inert atmosphere.

Materials:

Schlenk line or glovebox with a dry, inert atmosphere (argon or nitrogen).

Sure/Seal™ bottle of dimethylcadmium.

Dry, oven-dried glassware (reaction flask with septum-sealed sidearm).

Dry, gas-tight syringe or a stainless-steel cannula.

Dry, compatible solvent (e.g., anhydrous hexane or toluene) for rinsing.

Container with dry sand or vermiculite for emergency quenching.

Procedure:

Inert Atmosphere Preparation:

Ensure the glovebox has been purged and has a stable, low-oxygen, and low-moisture

atmosphere.

If using a Schlenk line, ensure all glassware is properly dried and has been subjected to at

least three vacuum/inert gas backfill cycles.

Container Pressurization:

Carefully remove the protective cap from the Sure/Seal™ bottle.

Insert a needle connected to the inert gas line through the septum to create a slight

positive pressure of inert gas in the bottle. Ensure a vent needle is also present to prevent
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over-pressurization.

Syringe/Cannula Preparation:

Purge the dry syringe or cannula with inert gas by drawing and expelling the inert gas at

least three times.

Liquid Transfer:

Insert the purged syringe needle or cannula through the septum into the

dimethylcadmium solution.

Slowly withdraw the desired volume of liquid into the syringe or, for cannula transfer, use

the positive pressure in the storage bottle to slowly push the liquid through the cannula

into the reaction vessel.

To prevent drips, a small bubble of inert gas can be drawn into the syringe after the liquid.

Delivery to Reaction Vessel:

Transfer the dimethylcadmium to the reaction vessel, which is also under a positive

pressure of inert gas.

Dispense the liquid slowly onto the wall of the reaction vessel or into the solvent if present.

Rinsing and Quenching:

After transfer, rinse the syringe or cannula with a dry, inert solvent.

Any residual dimethylcadmium in the syringe or on the cannula tip should be quenched

by carefully rinsing with a small amount of a protic solvent like isopropanol, followed by

ethanol and then water, all within the inert atmosphere setup or a fume hood.

Storage Container Resealing:

Once the transfer is complete, remove the needles from the Sure/Seal™ bottle and wrap

the septum with electrical tape or Parafilm® to ensure a tight seal.
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Store the container in a designated, compliant storage location.[1][2][3][6]
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Dimethylcadmium Transfer Workflow
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Caption: Workflow for the safe transfer of dimethylcadmium.

Troubleshooting Spontaneous Ignition Risks

Immediate Assessment

Corrective Actions

Observation:
Fuming or Smoke

Is there a fire?

Air/Moisture Leak Suspected

No

Extinguish with
Class D Extinguisher/

Dry Sand

Yes

Re-establish
Inert Atmosphere

Identify & Fix Leak

Stop Experiment

Dispose of
Contaminated Material

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1197958?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logic diagram for troubleshooting fuming or smoke.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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